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Compound of Interest

Compound Name: 1,1,3,3-Tetraethoxypropane-d2

Cat. No.: B12408851

An In-depth Technical Guide to the Safe Handling of 1,1,3,3-Tetraethoxypropane-d2
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal Safety Data Sheet (SDS). While 1,1,3,3-Tetraethoxypropane-
d2 is a deuterated analog of 1,1,3,3-Tetraethoxypropane, and their chemical and physical
properties are expected to be very similar, this guide is largely based on the safety data
available for the non-deuterated form. Always consult the specific SDS provided by the
manufacturer before handling this chemical.

Introduction

1,1,3,3-Tetraethoxypropane-d2 is the deuterium-labeled version of 1,1,3,3-
Tetraethoxypropane, a precursor to malondialdehyde, which is a biomarker for oxidative stress.
[1] Due to its applications in drug development and polymer synthesis, a thorough
understanding of its safety and handling is crucial for laboratory personnel. This guide provides
a comprehensive overview of the safety data, handling procedures, and emergency protocols
associated with this compound.

Safety Data Summary

The following tables summarize the available quantitative data for 1,1,3,3-Tetraethoxypropane
and its deuterated analog.
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ble 2.1: Physical and Chemical :

Property Value Source
Molecular Formula C11H22D204 [11[2]
Molecular Weight 222.32 g/mol [11[3]
Appearance Colorless liquid [1]
Boiling Point 220.0 £ 0.0 °C at 760 mmHg [4]
Flash Point 87 °C (for non-deuterated) [5]
Density 0.9+0.1g/cm3 [4]
Solubility Chloroform, Ether, Ethyl 2]
Acetate
Vapor Pressure 0.2 £ 0.4 mmHg at 25°C [4]

Table 2.2: Toxicological Data (for non-deuterated 1,1,3,3-

Tetraethoxypropane)

Test Species Route Value Source
LD50 Rat Oral 1610 mg/kg [6]
LD50 Mouse Intraperitoneal 200 mg/kg [6]
o _ Mild (500
Skin Irritation Rabbit Dermal [6]
mg/24h)
o _ Mild (500
Eye Irritation Rabbit Ocular [6]
mg/24h)

Table 2.3: Hazard Classifications (for non-deuterated
1,1,3,3-Tetraethoxypropane)
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Classification Code Description Source
GHS Hazard ) o
H227 Combustible liquid [7]
Statement
GHS Hazard ]
H302 Harmful if swallowed [718]
Statement
Keep away from
GHS Precautionary heat/sparks/open
P210 [7]
Statement flames/hot surfaces.
No smoking.
GHS Precautionary Wash skin thoroughly
P264 ] [7]
Statement after handling.
) Do not eat, drink or
GHS Precautionary )
P270 smoke when using [7]
Statement )
this product.
) Wear protective
GHS Precautionary _
P280 gloves/ eye protection/  [7]
Statement ]
face protection.
IF SWALLOWED: Call
GHS Precautionary a POISON CENTER
P301 + P312 [7]

Statement

or doctor/physician if

you feel unwell.

Handling and Storage

Proper handling and storage are paramount to ensure the safety of laboratory personnel and

the integrity of the compound.

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[5]
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o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

o Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator
when necessary, especially if vapors or aerosols are generated.[5][9]

Handling

e Wash thoroughly after handling.[5]

e Use in a well-ventilated area and avoid inhalation of vapors.[6]

e Ground and bond containers when transferring material to prevent static discharge.[5]
o Use spark-proof tools and explosion-proof equipment.[5]

e Avoid contact with eyes, skin, and clothing.[5]

e Do not eat, drink, or smoke when using this product.[6]

Storage

o Store in a cool, dry, well-ventilated area away from incompatible substances.[5]
o Keep container tightly closed when not in use.[5]

o Store refrigerated at +2°C to +8°C and protect from light.[3]

o Keep away from heat, sparks, and open flames.[5]

o Store away from oxidizing agents and strong acids.[6]

Emergency Procedures
Spills and Leaks

o Absorb the spill with an inert material (e.g., dry sand or earth) and place it into a chemical
waste container.[5]

o Clean up spills immediately, using appropriate protective equipment.[5]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://pubmed.ncbi.nlm.nih.gov/15601231/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://precisionlubrication.com/articles/flash-point-testing/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

* Remove all sources of ignition and use a spark-proof tool.[5]

Fire Fighting Measures

o Extinguishing Media: For small fires, use dry chemical, carbon dioxide, water spray, or
alcohol-resistant foam. For large fires, use water spray, fog, or alcohol-resistant foam.[5]

» During a fire, irritating and highly toxic gases may be generated by thermal decomposition or
combustion.[5]

o Wear a self-contained breathing apparatus (SCBA) and full protective gear.[5]

First Aid

 Ingestion: If swallowed, do NOT induce vomiting. If the person is conscious, rinse their
mouth with water. Seek immediate medical attention.[6]

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if respiratory irritation persists.[10]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[10]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

Experimental Protocols for Safety Data

The toxicological and safety data presented in this guide are determined by standardized
experimental protocols.

Acute Oral Toxicity (LD50)

The oral LD50 value of 1610 mg/kg in rats was likely determined using a method similar to the
OECD Test Guideline 401. This protocol involves the following general steps:

e Groups of young, healthy adult rats of a single sex are used for each dose level.
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e The test substance is administered orally by gavage in graduated doses to several groups of
animals, with one dose per group.

e The animals are observed for a set period, typically 14 days, for signs of toxicity and
mortality.

e The LD50 is statistically calculated as the single dose of the substance that is expected to
cause death in 50% of the animals.

Flash Point Determination

The flash point of 87°C for the non-deuterated compound was likely determined using a closed-
cup method, such as the one described in ASTM D93. The general procedure is as follows:

o Asample of the liquid is placed in a closed cup and heated at a controlled rate.
o A small flame is periodically introduced into the vapor space above the liquid.

e The flash point is the lowest temperature at which the vapors of the liquid ignite momentarily.

Visualization of Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 1,1,3,3-
Tetraethoxypropane-d2 in a laboratory setting.
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Safe Handling Workflow for 1,1,3,3-Tetraethoxypropane-d2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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